Dibarium diphosphate
Overview
Description
Dibarium diphosphate (Ba2P2O7) is a compound that has been studied for its unique molecular structure, chemical, and physical properties. This compound is of interest in various fields such as material science, catalysis, and inorganic chemistry due to its distinctive characteristics and potential applications.
Synthesis Analysis
Dibarium diphosphate can be synthesized through high-temperature-pressure hydrothermal reactions, as well as solid-state reaction methods. The hydrothermal synthesis provides single crystals of α-Ba2P2O7 under specific conditions, showcasing the compound's crystalline structure and purity (Heyward, Mann, & Kolis, 2010).
Molecular Structure Analysis
The molecular structure of σ-Dibarium diphosphate has been determined to crystallize in the space group P62m, with barium atoms arranged in columns and coordinated by oxygen atoms in eleven- and tenfold coordination. The P2O7 groups exhibit a disordered bridging oxygen atom, highlighting the compound's complex structural characteristics (Ahmed Alaoui Elbelghitti et al., 1995).
Chemical Reactions and Properties
Dibarium diphosphate acts as a catalyst in various chemical reactions, including the catalytic dehydration of lactic acid to acrylic acid, showcasing its potential in catalytic applications due to the weak acidity on its surface. This reaction achieved a high conversion rate of lactic acid and selectivity towards acrylic acid, demonstrating the compound's efficiency as a catalyst (Tang et al., 2014).
Physical Properties Analysis
The physical properties of Dibarium diphosphate include its crystalline structure and thermal stability, which have been characterized through various techniques such as X-ray diffraction, SEM, and thermal gravimetric analysis. These studies reveal the compound's stability and structural integrity under different conditions, making it a subject of interest for materials science (Heyward, Mann, & Kolis, 2010).
Chemical Properties Analysis
The chemical properties of Dibarium diphosphate, including its reactivity and interaction with other compounds, have been explored through its role as a catalyst and in the formation of complex compounds. Its ability to catalyze reactions and form stable compounds under various conditions highlights its versatility and potential for further applications in chemistry (Tang et al., 2014).
Scientific Research Applications
Crystal Structure and Coordination
Dibarium diphosphate has been synthesized and characterized, revealing its crystalline structure and atomic coordination. For instance, Heyward, Mann, and Kolis (2010) described the hydrothermal synthesis of single crystals of α-Ba2P2O7, highlighting its structure related to the diphosphate A2P2O7 series and the coordination of Ba2+ cations by nine terminal O atoms from eclipsed diphosphate P2O7 anions, forming a three-dimensional network (Heyward, Mann, & Kolis, 2010).
Synthesis and Structural Analysis
Alaoui Elbelghitti et al. (1995) analyzed σ-Dibarium diphosphate, focusing on its crystallization in specific space groups and the coordination of Ba atoms, which are arranged in columns and interact with bridging O atoms (Alaoui Elbelghitti, Elmarzouki, Boukhari, & Holt, 1995).
Gallium Phosphate Synthesis
In research by Hsu and Wang (1999), a new gallium phosphate, dibarium gallium hydrogen bis(diphosphate), was synthesized using high-temperature-pressure hydrothermal reaction. This study contributes to understanding the chemical interactions and synthesis processes involving dibarium diphosphate (Hsu & Wang, 1999).
Structural Isotypy with α-Sr2P2O7
Zakaria et al. (2010) obtained single crystals of α-Ba2P2O7 by solid-state reaction, showing that its orthorhombic structure is isotypic with α-Sr2P2O7. This research further demonstrates the structural characteristics of dibarium diphosphate (Zakaria, Erragh, Oudahmane, El-ghozzi, & Avignant, 2010).
Catalytic Dehydration of Lactic Acid
Tang et al. (2014) explored the use of dibarium pyrophosphate as a catalyst in the dehydration of lactic acid to acrylic acid. This study highlights a potential application of dibarium diphosphate in catalysis, showing high lactic acid conversion and selectivity to acrylic acid (Tang, Peng, Fan, Li, Pu, & Bai, 2014).
Glycerol-1,3-Diphosphate Synthesis
Kates, Palameta, and Chan (1966) described the synthesis of glycerol-1,3-diphosphate, involving the creation of dibarium salt, demonstrating an application in organic chemistry (Kates, Palameta, & Chan, 1966).
Thermal Behavior in Chemical Processes
Sato and Watanabe (1985) studied the synthesis and thermal behavior of barium phosphoramidate and its conversion to dibarium diphosphate under specific conditions, highlighting the thermal stability and transformation of dibarium diphosphate (Sato & Watanabe, 1985).
Safety And Hazards
properties
IUPAC Name |
barium(2+);phosphonato phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Ba.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+2;/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCUAPGYXYWSYKO-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])OP(=O)([O-])[O-].[Ba+2].[Ba+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ba2P2O7, Ba2O7P2 |
Source
|
| Record name | barium pyrophosphate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00889610 |
Source
|
| Record name | Diphosphoric acid, barium salt (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00889610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
448.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dibarium diphosphate | |
CAS RN |
13466-21-2 |
Source
|
| Record name | Diphosphoric acid, barium salt (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013466212 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Diphosphoric acid, barium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Diphosphoric acid, barium salt (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00889610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dibarium diphosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.364 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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